Methyl 5-{[2-(3-chlorophenoxy)propanoyl]amino}-4-cyano-3-methyl-2-thiophenecarboxylate

• Molecular Formula: C17H15ClN2O4S
• Molecular Weight: 378.8 g/mol
• IUPAC Name: methyl 5-[2-(3-chlorophenoxy)propanoylamino]-4-cyano-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C17H15ClN2O4S/c1-9-13(8-19)16(25-14(9)17(22)23-3)20-15(21)10(2)24-12-6-4-5-11(18)7-12/h4-7,10H,1-3H3,(H,20,21)
• InChI Key: SODNFBVNZVZUHD-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=C1C#N)NC(=O)C(C)OC2=CC(=CC=C2)Cl)C(=O)OC

Description

Methyl 5-{[2-(3-chlorophenoxy)propanoyl]amino}-4-cyano-3-methyl-2-thiophenecarboxylate (MCPAT) is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MCPAT is a thiophene-based molecule that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of Methyl 5-{[2-(3-chlorophenoxy)propanoyl]amino}-4-cyano-3-methyl-2-thiophenecarboxylate involves the inhibition of the Akt/mTOR signaling pathway, which is essential for cell growth and survival. Methyl 5-{[2-(3-chlorophenoxy)propanoyl]amino}-4-cyano-3-methyl-2-thiophenecarboxylate inhibits the activation of Akt, which leads to the inhibition of mTOR, resulting in the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
Methyl 5-{[2-(3-chlorophenoxy)propanoyl]amino}-4-cyano-3-methyl-2-thiophenecarboxylate has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of angiogenesis. Methyl 5-{[2-(3-chlorophenoxy)propanoyl]amino}-4-cyano-3-methyl-2-thiophenecarboxylate has also been shown to induce autophagy, a process that plays a crucial role in the maintenance of cellular homeostasis.

Advantages and Limitations for Lab Experiments

One of the advantages of using Methyl 5-{[2-(3-chlorophenoxy)propanoyl]amino}-4-cyano-3-methyl-2-thiophenecarboxylate in lab experiments is its anti-proliferative effects on cancer cells, making it a potential candidate for cancer treatment. Methyl 5-{[2-(3-chlorophenoxy)propanoyl]amino}-4-cyano-3-methyl-2-thiophenecarboxylate is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using Methyl 5-{[2-(3-chlorophenoxy)propanoyl]amino}-4-cyano-3-methyl-2-thiophenecarboxylate in lab experiments is its potential toxicity, which may limit its use in vivo.

Future Directions

For Methyl 5-{[2-(3-chlorophenoxy)propanoyl]amino}-4-cyano-3-methyl-2-thiophenecarboxylate research include optimizing the synthesis method, investigating its potential toxicity, and exploring its applications in other areas of scientific research.

Synthesis Methods

Methyl 5-{[2-(3-chlorophenoxy)propanoyl]amino}-4-cyano-3-methyl-2-thiophenecarboxylate can be synthesized using various methods, including the reaction of 3-chlorophenol with 3-chloropropanoic acid to form 3-chlorophenoxypropanoic acid, which is then reacted with 2-amino-4,5-dicyanothiophene to form Methyl 5-{[2-(3-chlorophenoxy)propanoyl]amino}-4-cyano-3-methyl-2-thiophenecarboxylate. Another method involves the reaction of 3-chlorophenol with methyl cyanoacetate to form 3-chlorophenoxypropanoic acid methyl ester, which is then reacted with 2-amino-4,5-dicyanothiophene to form Methyl 5-{[2-(3-chlorophenoxy)propanoyl]amino}-4-cyano-3-methyl-2-thiophenecarboxylate.

Scientific Research Applications

Methyl 5-{[2-(3-chlorophenoxy)propanoyl]amino}-4-cyano-3-methyl-2-thiophenecarboxylate has potential applications in scientific research, particularly in the field of cancer research. Studies have shown that Methyl 5-{[2-(3-chlorophenoxy)propanoyl]amino}-4-cyano-3-methyl-2-thiophenecarboxylate has anti-proliferative effects on cancer cells, making it a potential candidate for cancer treatment. Methyl 5-{[2-(3-chlorophenoxy)propanoyl]amino}-4-cyano-3-methyl-2-thiophenecarboxylate has also been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer.